Cas no 1823985-74-5 (3-(2-Formylfuran-3-YL)benzoic acid)

• Product Name: 3-(2-Formylfuran-3-YL)benzoic acid
• CAS No: 1823985-74-5
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• MDL: MFCD28048707
• CID: 4624533
• Update Time: 2025-05-19

3-(2-Formylfuran-3-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-FORMYLFURAN-3-YL)BENZOIC ACID
• 3-(2-Formylfuran-3-YL)benzoic acid

• MDL： MFCD28048707
• Inchi： 1S/C12H8O4/c13-7-11-10(4-5-16-11)8-2-1-3-9(6-8)12(14)15/h1-7H,(H,14,15)
• InChI Key： QSIYUGYZFYDQHF-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C=O)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(2-Formylfuran-3-YL)benzoic acid

Comprehensive Overview of 3-(2-Formylfuran-3-YL)benzoic acid (CAS No. 1823985-74-5): Properties, Applications, and Industry Insights

3-(2-Formylfuran-3-YL)benzoic acid (CAS No. 1823985-74-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This furanyl-substituted benzoic acid derivative features a unique molecular structure combining a formylfuran moiety with a benzoic acid group, making it valuable for heterocyclic chemistry applications. Its CAS registry number 1823985-74-5 ensures precise identification in global chemical databases, addressing growing concerns about compound traceability in research.

The compound's dual functional groups (aldehyde and carboxyl) enable diverse chemical modifications, particularly in drug intermediate synthesis. Recent studies highlight its potential in developing biodegradable polymers, aligning with the global push for sustainable materials. Researchers are exploring its photophysical properties for OLED applications, responding to industry demands for energy-efficient displays.

Analytical characterization of 3-(2-Formylfuran-3-YL)benzoic acid typically involves HPLC purity analysis and mass spectrometry, with most commercial samples exhibiting ≥95% purity. The compound's solubility profile (soluble in DMSO, methanol) makes it suitable for various organic reactions. Stability studies recommend storage at 2-8°C under inert atmosphere, addressing common compound degradation concerns.

In pharmaceutical contexts, this furanyl benzoic acid derivative serves as a key building block for small molecule drugs, particularly those targeting inflammatory pathways. Its molecular weight (216.19 g/mol) and logP value (~1.8) suggest favorable drug-like properties, making it valuable for medicinal chemistry optimization. Recent patent filings indicate growing interest in its kinase inhibitor applications.

The compound's spectroscopic features (characteristic IR carbonyl stretches at 1690 cm⁻¹ and 1720 cm⁻¹) facilitate quality control. Suppliers typically provide detailed COA (Certificate of Analysis) including NMR data and residual solvent information, meeting stringent research chemical standards. Pricing trends reflect increasing demand, with current bulk pricing ranging $80-120/g for lab-scale quantities.

Environmental considerations for CAS 1823985-74-5 include proper waste disposal through approved chemical recycling channels. The compound's biodegradation potential is under evaluation, with preliminary data suggesting moderate environmental persistence. These studies address growing regulatory focus on green chemistry metrics in synthetic workflows.

Future research directions for this furyl-containing compound include exploring its catalytic applications and coordination chemistry with transition metals. The electron-rich furan ring may enable novel metal-organic frameworks (MOFs) development, particularly for gas storage applications. These potential uses align with current materials science priorities in renewable energy technologies.